4-Fluoro-2-methylbenzo[d]oxazole

• IUPAC Name: 4-fluoro-2-methyl-1,3-benzoxazole
• InChI: InChI=1S/C8H6FNO/c1-5-10-8-6(9)3-2-4-7(8)11-5/h2-4H,1H3
• InChI Key: XGJVKAJFMHDNEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(O1)C=CC=C2F
• Molecular Formula: C8H6FNO
• Molecular Weight: 151.14 g/mol

Description

4-Fluoro-2-methylbenzo[d]oxazole is a chemical compound with the molecular formula C8H6FNO and a molecular weight of 151.14. It is a solid or liquid substance stored in a refrigerator.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H6FNO/c1-5-10-8-6(9)3-2-4-7(8)11-5/h2-4H,1H3. This code provides a specific description of the molecule’s structure, including the positions of the fluorine, nitrogen, and oxygen atoms.

Physical And Chemical Properties Analysis

This compound is a solid or liquid substance that is stored in a refrigerator.

Scientific Research Applications

Antimicrobial and Antifungal Activity

A study by Gadakh et al. (2010) synthesized fluorine-containing pyrazoles and pyrazolyl benzo[d]oxazoles, evaluating their antibacterial and antifungal activities. The study found that some compounds exhibited promising activities against bacterial strains such as Staphylococcus aureus and Escherichia coli, but generally showed limited antifungal activity (Gadakh et al., 2010).

Cancer Imaging and Antitumor Activity

Wang et al. (2006) discussed the synthesis of carbon-11 labeled fluorinated 2-arylbenzothiazoles for use as potential PET cancer imaging agents, highlighting the selective inhibitory activity against cancer cell lines (Wang et al., 2006). Hutchinson et al. (2001) also synthesized mono- and difluorinated benzothiazoles, showing potent cytotoxicity in vitro against specific human breast cancer cell lines (Hutchinson et al., 2001).

Alzheimer's Disease Imaging

Cui et al. (2012) developed radiofluoro-pegylated phenylbenzoxazole derivatives as probes for imaging cerebral β-amyloid plaques in Alzheimer's disease by PET, demonstrating high affinity and potential for clinical application (Cui et al., 2012).

Fluorescence Imaging and Sensing

Ma et al. (2021) investigated the fluorescence properties of oxazole-type fluorophores, including their interaction with nucleic acids and specific binding to G-quadruplex structures, highlighting their potential as tools for nucleic acid sensing and fluorescence imaging (Ma et al., 2021).

Optical and Electronic Materials

Liu et al. (2009) synthesized novel 2,4,5-trisubstituted oxazole derivatives and evaluated their antiproliferative activity, showcasing the versatility of oxazole derivatives in medicinal chemistry and potentially in material science for their unique optical properties (Liu et al., 2009).

Safety and Hazards

The safety information for 4-Fluoro-2-methylbenzo[d]oxazole includes several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), and if in eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338).

Mechanism of Action

Mode of Action

The exact nature of these interactions and the resulting changes are subjects of ongoing research .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 4-Fluoro-2-methylbenzo[d]oxazole . These factors include temperature, pH, and the presence of other molecules in the environment.